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Introduction

Formate dehydrogenases (FDHSs) are a diverse group of enzymes that catalyze the reversible
two-electron oxidation of formate to carbon dioxide.[1][2] This reaction is a critical step in the
C1 metabolism of a wide range of organisms, from bacteria and yeasts to plants.[3][4] In
methylotrophic organisms, FDH is a key enzyme in the energy-generating pathway that allows
them to grow on single-carbon compounds like methanol.[5] In other organisms, FDH plays a
role in anaerobic respiration, carbon dioxide fixation, and detoxification of formate.[2][6]

FDHs are broadly classified into two main categories: NAD*-dependent, metal-independent
enzymes and metal-dependent enzymes.[4] The NAD*-dependent FDHSs are typically found in
eukaryotes and some bacteria, and they utilize NAD* as a cofactor for the direct transfer of a
hydride ion from formate.[3] Metal-dependent FDHs, on the other hand, are commonly found in
prokaryotes and contain a molybdenum or tungsten cofactor at their active site, often in
complex with iron-sulfur clusters that facilitate electron transfer.[2]

The growing interest in sustainable energy and green chemistry has brought FDHSs into the
spotlight for their potential applications in carbon capture and utilization, as they can catalyze
the reverse reaction of CO2 reduction to formate.[4] Formate is a stable liquid that can be used
as a hydrogen storage molecule or a C1 building block for the synthesis of value-added
chemicals. This technical guide provides an in-depth overview of the core aspects of formate
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dehydrogenase in C1 metabolism, including its biochemical properties, regulation, and key
experimental methodologies for its study.

Classification of Formate Dehydrogenases

Formate dehydrogenases can be broadly categorized based on their cofactor requirements
and metal content. This classification reflects their distinct evolutionary origins, structural
features, and roles in metabolism.
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Formate Dehydrogenases

NAD*-Dependent (Metal-Independent)

Utilize NAD* as EC1.17.1.9 Found in yeasts (e.g., Candida boidinii),
an electron acceptor (formerly EC 1.2.1.2) fungi, plants, and some bacteria.
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Gene Cloning and Expression

Cloning of FDH gene
into an expression vector

Transformation into a suitable
expression host (e.g., E. coli, P. pastoris)

Induction of recombinant
protein expression

Protein Purification

Cell lysis and preparation
of crude cell extract

Purification by chromatography
(e.g., Affinity, lon-exchange)

Assessment of purity
(e.g., SDS-PAGE)

Biochemilcal Characterization

Biophysical characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8822770?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/4322039/
https://en.wikipedia.org/wiki/Formate_dehydrogenase
http://www.protein.bio.msu.ru/biokhimiya/contents/v69/pdf/bcm_1252.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10478512/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10478512/
https://www.creative-enzymes.com/service/enzyme-activity-measurement-for-formate-dehydrogenase-nad-_209.html
https://www.creative-enzymes.com/service/enzyme-activity-measurement-for-formate-dehydrogenase-nad-_209.html
https://pubmed.ncbi.nlm.nih.gov/7866879/
https://www.benchchem.com/product/b8822770#formate-dehydrogenase-in-c1-metabolism-pathways
https://www.benchchem.com/product/b8822770#formate-dehydrogenase-in-c1-metabolism-pathways
https://www.benchchem.com/product/b8822770#formate-dehydrogenase-in-c1-metabolism-pathways
https://www.benchchem.com/product/b8822770#formate-dehydrogenase-in-c1-metabolism-pathways
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8822770?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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